Cas no 121786-16-1 (Ethylene Glycol and Vinyl Alcohol Graft Copolymer)

• Product Name: Ethylene Glycol and Vinyl Alcohol Graft Copolymer
• CAS No: 121786-16-1
• MF: C₄H₈O₂
• MW: 88.1051216125488
• CID: 827631
• Update Time: 2025-06-10

Ethylene Glycol and Vinyl Alcohol Graft Copolymer Chemical and Physical Properties

Names and Identifiers

• Ethylene Glycol and Vinyl Alcohol Graft Copolymer
• Ethylene Glycol and Vinyl Alcohol Graft Copolymer (1 g)
• Polyethylene glycol-graft-polyvinyl alcohol

• Inchi： 1S/2C2H4O/c1-2-3-1;1-2-3/h1-2H2;2-3H,1H2
• InChI Key： DSKUVPJNJAHKEA-UHFFFAOYSA-N
• SMILES： C1OC1.C(O)=C

Ethylene Glycol and Vinyl Alcohol Graft Copolymer Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Additional information on Ethylene Glycol and Vinyl Alcohol Graft Copolymer

Ethylene Glycol and Vinyl Alcohol Graft Copolymer (CAS No. 121786-16-1): An Overview of Its Properties, Applications, and Recent Research Advances

Ethylene Glycol and Vinyl Alcohol Graft Copolymer (EGVAG), with the CAS number 121786-16-1, is a versatile and high-performance material that has gained significant attention in various industries, particularly in pharmaceuticals, cosmetics, and advanced materials. This graft copolymer is characterized by its unique combination of properties derived from the ethylene glycol and vinyl alcohol monomers, making it an ideal candidate for a wide range of applications.

The structure of EGVAG is composed of a backbone of poly(ethylene glycol) (PEG) with side chains of poly(vinyl alcohol) (PVA). This unique architecture imparts several advantageous properties to the copolymer, including excellent water solubility, biocompatibility, and the ability to form stable dispersions. The molecular weight and degree of grafting can be tailored to meet specific application requirements, allowing for precise control over the material's performance characteristics.

In the field of pharmaceuticals, EGVAG has shown great promise as a drug delivery vehicle. Its biocompatibility and ability to enhance the solubility and stability of hydrophobic drugs make it an attractive option for developing targeted drug delivery systems. Recent studies have demonstrated that EGVAG can improve the bioavailability and therapeutic efficacy of various drugs, including anticancer agents and antiviral compounds. For instance, a study published in the Journal of Controlled Release highlighted the use of EGVAG nanoparticles for the delivery of doxorubicin, a potent chemotherapy drug, showing enhanced tumor targeting and reduced systemic toxicity.

Beyond pharmaceutical applications, EGVAG has found utility in cosmetics due to its excellent emulsifying properties and skin compatibility. It can be used to formulate stable emulsions for creams, lotions, and other personal care products. The copolymer's ability to enhance the penetration of active ingredients through the skin barrier has also been explored in recent research. A study in the International Journal of Cosmetic Science reported that EGVAG-based formulations significantly improved the delivery of antioxidants and anti-aging compounds to the skin.

In the realm of advanced materials, EGVAG has been investigated for its potential in developing novel coatings and adhesives. Its excellent adhesion properties and resistance to environmental factors make it suitable for use in protective coatings for various substrates. Additionally, EGVAG's ability to form stable dispersions has led to its application in inkjet printing technologies, where it can improve print quality and durability. A recent publication in the Journal of Applied Polymer Science detailed the development of EGVAG-based ink formulations that exhibited superior print performance on both porous and non-porous surfaces.

The synthesis of EGVAG typically involves a grafting process where vinyl alcohol monomers are polymerized onto a pre-formed poly(ethylene glycol) backbone. This can be achieved through various techniques, including free radical polymerization, atom transfer radical polymerization (ATRP), and reversible addition-fragmentation chain transfer (RAFT) polymerization. Each method offers different levels of control over the molecular weight distribution and grafting density, allowing researchers to fine-tune the properties of the final copolymer.

The characterization of EGVAG is crucial for understanding its structure-property relationships. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, gel permeation chromatography (GPC), and differential scanning calorimetry (DSC) are commonly employed to determine key parameters such as molecular weight, degree of grafting, and thermal stability. These analytical methods provide valuable insights into the copolymer's behavior under different conditions and help optimize its performance in various applications.

Recent advancements in nanotechnology have further expanded the potential applications of EGVAG. Nanoparticles composed of EGVAG have been developed for use in drug delivery, imaging agents, and catalytic systems. The small size and high surface area-to-volume ratio of these nanoparticles offer unique advantages in terms of enhanced bioavailability, targeted delivery, and improved catalytic efficiency. A study published in Nano Letters demonstrated that EGVAG nanoparticles could be effectively used as carriers for metal nanoparticles, leading to enhanced catalytic activity in hydrogenation reactions.

In conclusion, Ethylene Glycol and Vinyl Alcohol Graft Copolymer (CAS No. 121786-16-1) is a multifunctional material with a wide range of applications across pharmaceuticals, cosmetics, advanced materials, and nanotechnology. Its unique combination of properties makes it an attractive choice for developing innovative solutions in these fields. Ongoing research continues to uncover new possibilities for this versatile copolymer, ensuring its relevance in future technological advancements.